Cas no 88357-28-2 (Decanoic acid, 2-oxopropyl ester)

• Product Name: Decanoic acid, 2-oxopropyl ester
• CAS No: 88357-28-2
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 635545
• PubChem ID: 13750107
• Update Time: 2025-04-19

Decanoic acid, 2-oxopropyl ester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 2-oxopropyl ester
• 2-oxopropyl decanoate
• 1-decanoyloxypropan-2-one
• DTXSID50548346
• SCHEMBL10877193
• XKHMLFXNHNEDMC-UHFFFAOYSA-N
• 88357-28-2

• Inchi： 1S/C13H24O3/c1-3-4-5-6-7-8-9-10-13(15)16-11-12(2)14/h3-11H2,1-2H3
• InChI Key： XKHMLFXNHNEDMC-UHFFFAOYSA-N
• SMILES： O(CC(C)=O)C(CCCCCCCCC)=O

Computed Properties

• Exact Mass: 228.17254462g/mol
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.4Ų